Cas no 539841-67-3 (2-(3-methoxyphenyl)-9-(4-methoxyphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one)

• Product Name: 2-(3-methoxyphenyl)-9-(4-methoxyphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one
• CAS No: 539841-67-3
• MF: C₂₃H₂₂N₄O₃
• MW: 402.445785045624
• CID: 5853771
• PubChem ID: 135823317
• Update Time: 2025-05-17

2-(3-methoxyphenyl)-9-(4-methoxyphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-9-(4-methoxyphenyl)-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one
• [1,2,4]Triazolo[5,1-b]quinazolin-8(1H)-one, 5,6,7,9-tetrahydro-2-(3-methoxyphenyl)-9-(4-methoxyphenyl)-
• SR-01000011015-1
• SR-01000011015
• 2-(3-methoxyphenyl)-9-(4-methoxyphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one
• F1264-3860
• AKOS024604076
• Oprea1_832369
• 539841-67-3
• 2-(3-methoxyphenyl)-9-(4-methoxyphenyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one

• Inchi： 1S/C23H22N4O3/c1-29-16-11-9-14(10-12-16)21-20-18(7-4-8-19(20)28)24-23-25-22(26-27(21)23)15-5-3-6-17(13-15)30-2/h3,5-6,9-13,21H,4,7-8H2,1-2H3,(H,24,25,26)
• InChI Key： DPSJDTWNSQPOMK-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CCC2)C(C2=CC=C(OC)C=C2)N2NC(C3=CC=CC(OC)=C3)=NC=12

Computed Properties

• Exact Mass: 402.16919058g/mol
• Monoisotopic Mass: 402.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 647.7±65.0 °C(Predicted)
• pka: 2.15±0.40(Predicted)

Additional information on 2-(3-methoxyphenyl)-9-(4-methoxyphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one

Compound CAS No 539841-67-3: 2-(3-Methoxyphenyl)-9-(4-Methoxyphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one

The compound with CAS No 539841-67-3, known as 2-(3-methoxyphenyl)-9-(4-methoxyphenyl)-4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-8-one, is a highly specialized organic molecule with significant potential in the fields of drug discovery and materials science. This compound belongs to the class of quinazolinone derivatives and incorporates a triazolo ring system fused to the quinazoline core. The presence of methoxy groups at specific positions on the aromatic rings introduces unique electronic and steric properties that make this compound a promising candidate for various applications.

Recent studies have highlighted the importance of quinazolinone derivatives in medicinal chemistry due to their ability to interact with key biological targets. For instance, research has shown that quinazolinone-based compounds can exhibit potent anti-cancer activity by inhibiting specific kinases involved in tumor growth and metastasis. The incorporation of a triazolo ring in this compound further enhances its bioactivity by providing additional hydrogen bonding capabilities and improving its solubility in biological systems.

The synthesis of 2-(3-methoxyphenyl)-9-(4-methoxyphenyl)-[1,2,4]triazolo[3,2-b]quinazolin-8-one involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. The use of methoxy groups at positions 3 and 4 on the phenyl rings not only stabilizes the molecule but also plays a crucial role in modulating its pharmacokinetic properties. This makes the compound suitable for further exploration in preclinical studies aimed at developing novel therapeutic agents.

In addition to its medicinal applications, this compound has also been studied for its potential in materials science. The rigid structure of the quinazolinone core and the electron-donating methoxy groups make it an ideal candidate for use in organic electronics. Recent research has demonstrated that quinazolinone derivatives can serve as effective building blocks for organic semiconductors due to their high charge carrier mobility and stability under ambient conditions.

The structural uniqueness of this compound is further underscored by its ability to form stable complexes with metal ions. This property has led to investigations into its potential use as a ligand in coordination chemistry. By coordinating with transition metals such as copper or zinc, this compound can facilitate the formation of metal-organic frameworks (MOFs) with applications in gas storage and catalysis.

From a synthetic perspective, the development of efficient routes to prepare 2-(3-methoxyphenyl)-9-(4-methoxyphenyl)-[1,2,b]triazolo[3,b]quinazolin-8-one remains an active area of research. Chemists are continually exploring new methodologies to improve the yield and purity of this compound while minimizing environmental impact. Recent advancements in catalytic asymmetric synthesis have opened up new avenues for producing enantiomerically enriched versions of this molecule.

In conclusion, CAS No 539841-67-3 represents a fascinating example of how structural diversity can lead to multifaceted applications across various scientific disciplines. With ongoing research uncovering new insights into its properties and potential uses, this compound stands at the forefront of innovation in both medicinal chemistry and materials science.